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Compound of Interest

Compound Name: 4-Nitro-1-naphthylamine

Cat. No.: B040213 Get Quote

Technical Support Center: 4-Nitro-1-
naphthylamine Powder
This guide provides comprehensive safety protocols, troubleshooting, and frequently asked

questions for handling and storing 4-Nitro-1-naphthylamine powder in a research and

development setting.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data for 4-Nitro-1-
naphthylamine.

Property Value

Molecular Weight 188.18 g/mol [1]

Melting Point 190-193 °C[1]

Assay ≥ 97%[1]

Form Powder[1]
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The following diagram outlines the essential steps for the safe handling of 4-Nitro-1-
naphthylamine powder from receipt to disposal. Adherence to this workflow is critical to

minimize exposure and ensure laboratory safety.
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Caption: Logical workflow for the safe handling of 4-Nitro-1-naphthylamine powder.

Troubleshooting and FAQs
This section addresses common questions and potential issues that may arise during the

handling and storage of 4-Nitro-1-naphthylamine powder.

Q1: What are the primary hazards associated with 4-Nitro-1-naphthylamine powder?

A1: 4-Nitro-1-naphthylamine is classified as a hazardous substance. The primary hazards

include:

Skin Irritation: Causes skin irritation.[2][3]

Eye Irritation: Causes serious eye irritation.[2][3]

Respiratory Irritation: May cause respiratory irritation upon inhalation of dust.[2][3]

Harmful if Swallowed: May be harmful if ingested.[2]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this powder?

A2: To ensure safety, the following PPE must be worn:
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Eye Protection: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989

standard are required.[2][4]

Gloves: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[2][5] Always inspect

gloves before use and dispose of them properly after handling the compound.[2][6]

Respiratory Protection: If working in an area with insufficient ventilation or where dust

formation is likely, a NIOSH-approved N95 dust mask or a respirator should be used.[1][4]

Protective Clothing: A lab coat should be worn to protect from skin contact.[4]

Q3: What are the proper storage conditions for 4-Nitro-1-naphthylamine powder?

A3: Proper storage is crucial to maintain the stability and integrity of the compound. Store the

powder in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of accidental exposure, follow these first-aid measures immediately:

Skin Contact: Wash the affected area with soap and plenty of water. Consult a physician if

irritation persists.[2]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[2]

Inhalation: If inhaled, move the person into fresh air. If breathing is difficult, give oxygen and

seek medical attention.[2]

Ingestion: If swallowed, rinse your mouth with water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[2]

Q5: How should I handle a spill of 4-Nitro-1-naphthylamine powder?

A5: In the event of a spill, personal protective equipment should be used.[2] Avoid creating

dust.[2] Carefully sweep up the spilled powder and place it into a suitable, closed container for

disposal.[2] Ensure the area is then cleaned to remove any remaining residue. Do not let the

product enter drains.[2]
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Q6: What is the correct procedure for disposing of 4-Nitro-1-naphthylamine waste?

A6: Dispose of unused product and contaminated materials in accordance with local, state, and

federal regulations.[2] It is recommended to use a licensed professional waste disposal service.

[7] Do not dispose of the chemical down the drain or in regular trash.[2][5]

Q7: Can 4-Nitro-1-naphthylamine be used for any purpose other than research?

A7: This chemical is intended for research and development purposes only.[2][8] It is not for

medical or consumer use.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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